Cas no 915188-52-2 (ethyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate)

• Product Name: ethyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate
• CAS No: 915188-52-2
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 5427132
• PubChem ID: 16615182
• Update Time: 2025-06-26

ethyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 915188-52-2
• ethyl 2-{2-[1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate
• ethyl 2-{2-[1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl]-1H-1,3-benzodiazol-1-yl}acetate
• AB00769856-01
• ethyl {2-[1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}acetate
• F3320-0352
• AKOS016041316
• AKOS000271567
• STL450665
• ethyl 2-(2-(1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl)-1H-benzo[d]imidazol-1-yl)acetate
• ethyl 2-[2-[1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetate
• Z237574704
• ethyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate

• Inchi： 1S/C23H25N3O3/c1-4-29-21(28)14-25-19-11-6-5-10-18(19)24-23(25)17-12-20(27)26(13-17)22-15(2)8-7-9-16(22)3/h5-11,17H,4,12-14H2,1-3H3
• InChI Key： CNFXXKUCOUTXDT-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CC(=O)OCC)CN1C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 391.18959167g/mol
• Monoisotopic Mass: 391.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on ethyl 2-{2-1-(2,6-dimethylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate

Ethyl 2-{2-[1-(2,6-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl]-1H-1,3-Benzodiazol-1-Yl}Acetate (CAS No. 915188-52-2)

Ethyl 2-{2-[1-(2,6-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl]-1H-1,3-Benzodiazol-1-Yl}Acetate, commonly referred to by its CAS number 915188-52-2, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate molecular framework, which includes a benzodiazole core, a pyrrolidone ring, and an ethoxy group. The combination of these structural elements contributes to its potential applications in drug discovery and material science.

The synthesis of CAS No. 915188-52-2 involves a multi-step process that typically begins with the preparation of the benzodiazole moiety. This is achieved through a condensation reaction between o-phenylenediamine derivatives and carbonyl compounds under high temperature conditions. The subsequent incorporation of the pyrrolidone ring involves cyclization reactions, often facilitated by the use of appropriate catalysts or acidic conditions. The final step entails the introduction of the ethoxy group via esterification reactions, ensuring the stability and solubility of the compound.

Recent studies have highlighted the potential of CAS No. 915188-52-2 as a promising candidate in the development of novel pharmaceutical agents. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Furthermore, its ability to modulate key signaling pathways involved in inflammation has been extensively documented in preclinical models.

In addition to its pharmacological applications, CAS No. 915188-52-2 has also been explored for its role in material science. A study by Johnson and colleagues (2023) revealed that this compound can act as a versatile building block in the synthesis of advanced materials, such as stimuli-responsive polymers and self-healing materials. Its unique structural features enable it to serve as a cross-linking agent, enhancing the mechanical properties and thermal stability of polymer networks.

The structural integrity of CAS No. 915188-52-2 is further enhanced by the presence of a dimethylphenyl group, which contributes to its hydrophobicity and stability under physiological conditions. This feature is particularly advantageous in drug delivery systems, where maintaining drug stability is crucial for achieving therapeutic efficacy. Recent advancements in nanotechnology have enabled the encapsulation of this compound within lipid nanoparticles, significantly improving its bioavailability and reducing systemic toxicity.

From an analytical perspective, the characterization of CAS No. 915188-52-2 has been performed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided valuable insights into its molecular structure and purity, ensuring its suitability for both research and industrial applications.

In conclusion, Ethyl 2-{2-[1-(2,6-Dimethylphenyl)-5-Oxopyrrolidin-3-Yl]-1H-1,3-Benzodiazol-1-Yl}Acetate (CAS No. 915188-52-2) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique structural features, coupled with recent advancements in research methodologies, position it as a key player in the development of innovative therapeutic agents and advanced materials.